Cas no 2249696-05-5 (4-(dimethylamino)-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}but-2-en-1-one)

• Product Name: 4-(dimethylamino)-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}but-2-en-1-one
• CAS No: 2249696-05-5
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5412837
• PubChem ID: 137887944
• Update Time: 2023-11-27

4-(dimethylamino)-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}but-2-en-1-one
• Z2691765665
• EN300-26601125
• (E)-1-(6,7-Dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-4-(dimethylamino)but-2-en-1-one
• 2249696-05-5
• 1-(6,7-Dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-4-(dimethylamino)-2-buten-1-one
• 4-(dimethylamino)-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}but-2-en-1-one

• Inchi： 1S/C12H18N4O/c1-14(2)7-3-4-12(17)15-8-9-16-11(10-15)5-6-13-16/h3-6H,7-10H2,1-2H3
• InChI Key： BERXEQJZYJGFGW-UHFFFAOYSA-N
• SMILES： C(N1CCN2N=CC=C2C1)(=O)C=CCN(C)C

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.0±45.0 °C(Predicted)
• pka: 8.01±0.28(Predicted)